Cas no 2135535-19-0 (3-Iodopyrazolo[1,5-a]pyrazine)

• Product Name: 3-Iodopyrazolo[1,5-a]pyrazine
• CAS No: 2135535-19-0
• MF: C₆H₄IN₃
• MW: 245.020532608032
• CID: 5602088
• PubChem ID: 138112322
• Update Time: 2023-08-29

3-Iodopyrazolo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 3-Iodopyrazolo[1,5-a]pyrazine
• 2135535-19-0
• SCHEMBL21863673

• Inchi： 1S/C6H4IN3/c7-5-3-9-10-2-1-8-4-6(5)10/h1-4H
• InChI Key： HGZDEHONZCLHSH-UHFFFAOYSA-N
• SMILES： IC1C=NN2C=CN=CC2=1

Computed Properties

• Exact Mass: 244.94499g/mol
• Monoisotopic Mass: 244.94499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 30.2Ų